Cas no 1320360-87-9 (Olanzapine Thioacetoxymethylidene ImpurityDiscontinued)

• Product Name: Olanzapine Thioacetoxymethylidene ImpurityDiscontinued
• CAS No: 1320360-87-9
• MF: C₁₇H₂₀N₄O₂S
• MW: 344.431302070618
• CID: 1061025
• PubChem ID: 71751203
• Update Time: 2025-04-20

Olanzapine Thioacetoxymethylidene ImpurityDiscontinued Chemical and Physical Properties

Names and Identifiers

• Olanzapine Thioacetoxymethylidene ImpurityDiscontinued
• Olanzapine impurity Q
• 1320360-87-9
• Olanzapine ThioacetoxyMethylidene IMpurity
• (Z)-(4-(4-Methylpiperazin-1-yl)-2-thioxo-1H-benzo[b][1,4]diazepin-3(2H)-ylidene)methyl acetate

• Inchi： 1S/C17H20N4O2S/c1-12(22)23-11-13-16(21-9-7-20(2)8-10-21)18-14-5-3-4-6-15(14)19-17(13)24/h3-6,11H,7-10H2,1-2H3,(H,19,24)/b13-11-
• InChI Key： KMCOFWWWTNQXFV-QBFSEMIESA-N
• SMILES： S=C1/C(=C\OC(C)=O)/C(=NC2C=CC=CC=2N1)N1CCN(C)CC1

Computed Properties

• Exact Mass: 344.13069707g/mol
• Monoisotopic Mass: 344.13069707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 89.3Ų